Cas no 1291857-29-8 (2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide)

• Product Name: 2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide
• CAS No: 1291857-29-8
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 5322219
• Update Time: 2025-10-29

2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(2-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide
• 2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide

• Inchi： 1S/C18H19N3O3S2/c1-3-9-19-15(22)11-26-18-20-12-8-10-25-16(12)17(23)21(18)13-6-4-5-7-14(13)24-2/h4-8,10H,3,9,11H2,1-2H3,(H,19,22)
• InChI Key： QQOZUYMIYPVERX-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)CSC1N(C2=CC=CC=C2OC)C(=O)C2SC=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide

Introduction to Compound CAS No. 1291857-29-8: 2-{[3-(2-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-2-Yl]Sulfanyl}-N-Propylacetamide

The compound with CAS No. 1291857-29-8, named 2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery.

The molecular structure of this compound is characterized by a thienopyrimidine ring system fused with a thiophene moiety. The presence of the sulfanyl group (-S-) and the propyl acetamide substituent introduces unique electronic and steric properties, making it an interesting candidate for further research. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activities and receptor interactions, which are critical in therapeutic interventions.

One of the most notable aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their functional groups. This property allows researchers to explore alternative pathways for drug design while maintaining the desired pharmacokinetic profiles. The thienopyrimidine core has been shown to exhibit strong binding affinities towards various protein targets, making it a valuable scaffold for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and activity cliffs of such compounds with unprecedented accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can now design more efficient derivatives of this compound with enhanced potency and selectivity. For instance, studies published in 2023 have demonstrated that subtle modifications to the methoxyphenyl group can significantly alter the compound's interaction with kinase enzymes, paving the way for novel anti-cancer agents.

In addition to its pharmacological applications, this compound also finds relevance in materials science. The thienopyrimidine moiety contributes to the molecule's aromaticity and conjugation, which are essential properties for applications in organic electronics. Researchers are exploring the use of such compounds as building blocks for organic semiconductors and light-emitting materials due to their ability to facilitate charge transport and emit light under specific conditions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thienopyrimidine ring through cyclization reactions and the subsequent introduction of functional groups such as the sulfanyl group and propyl acetamide substituent. Recent innovations in catalytic methods, such as the use of transition metal catalysts and microwave-assisted synthesis, have significantly improved the yield and purity of this compound.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes hydrolysis or oxidative cleavage, leading to its transformation into less complex molecules. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 1291857-29-8 represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool for advancing both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in future technological innovations.